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Compound of Interest

Compound Name: 2-Methylanisole-d3

Cat. No.: B1435351

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 2-Methylanisole-d3, a deuterated analog of 2-Methylanisole. This

document is intended to serve as a valuable resource for professionals in research and drug

development who utilize isotopically labeled compounds.

Core Chemical Properties
2-Methylanisole-d3 is the deuterium-labeled version of 2-Methylanisole, where the three

hydrogen atoms on the methoxy group are replaced with deuterium. Its physical and chemical

properties are nearly identical to its non-deuterated counterpart, with the primary difference

being its increased molecular weight. It is a colorless liquid with a characteristic sweet, pleasant

odor.[1]

Table 1: Physicochemical Properties of 2-Methylanisole-d3
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Property Value Source(s)

Molecular Formula C₈H₇D₃O [2]

Molecular Weight 125.18 g/mol [2]

CAS Number 258832-47-2 [2]

Appearance Colorless liquid [3][4]

Boiling Point ~170-172 °C [3]

Melting Point ~ -34.1 °C [3][4]

Density ~0.985 g/mL at 25 °C

Refractive Index (n20/D) ~1.516

Flash Point ~52 °C [5]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[1][3]

Synonyms

1-(Methoxy-d3)-2-

methylbenzene, o-Cresol

methyl-d3 ether

[2]

Note: Properties such as boiling point, melting point, density, refractive index, and flash point

are for the non-deuterated compound 2-Methylanisole (CAS 578-58-5) and are expected to be

very similar for its deuterated analog.

Synthesis and Characterization
The synthesis of 2-Methylanisole-d3 typically involves the methylation of o-cresol using a

deuterated methylating agent. The general procedure is adapted from the synthesis of the non-

deuterated compound.

Experimental Protocol: Synthesis of 2-Methylanisole-d3

This protocol describes a common method for the synthesis of 2-Methylanisole, adapted for the

preparation of its deuterated analog.
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Materials:

o-Cresol (95-48-7)

Sodium Hydroxide (NaOH)

Deuterated Dimethyl Sulfate ((CD₃)₂SO₄) or Deuterated Methyl Iodide (CD₃I)

Diethyl Ether

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate

Deionized Water

Procedure:

Preparation of Sodium o-cresolate: In a round-bottom flask equipped with a magnetic stirrer

and reflux condenser, dissolve o-cresol in an appropriate solvent such as tetrahydrofuran

(THF). Add sodium hydride (NaH) portion-wise at 0 °C. Allow the reaction to stir at room

temperature for 1 hour to ensure complete formation of the sodium salt.

Methylation: Cool the mixture to 0 °C and add deuterated dimethyl sulfate or deuterated

methyl iodide dropwise. After the addition is complete, allow the reaction to warm to room

temperature and then heat to reflux for 2-4 hours. The reaction progress can be monitored

by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and quench by

slowly adding water. Transfer the mixture to a separatory funnel and extract with diethyl ether

(3 x 50 mL).

Purification: Combine the organic layers and wash with saturated sodium bicarbonate

solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.

Final Purification: Purify the crude 2-Methylanisole-d3 by fractional distillation under

atmospheric pressure, collecting the fraction at approximately 171-172 °C.[6]
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Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum will be similar to 2-Methylanisole, but the characteristic singlet for

the methoxy protons (~3.8 ppm) will be absent.

²H NMR: A singlet corresponding to the deuterium on the methoxy group will be present.

¹³C NMR: The spectrum will show a signal for the methoxy carbon, which may appear as a

triplet due to coupling with deuterium.

Mass Spectrometry (MS): The molecular ion peak will be observed at m/z = 125.18, which is

3 units higher than that of the non-deuterated 2-Methylanisole (122.16 g/mol ).[2][4]
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Step 1: Salt Formation

Step 2: Deuterated Methylation

Step 3: Work-up & Extraction

Step 4: Purification

o-Cresol + NaH in THF

Sodium o-cresolate

 Stir at RT, 1h

Add (CD₃)₂SO₄ at 0°C

Reaction Mixture

 Reflux, 2-4h

Quench with H₂O

Extract with Diethyl Ether

Crude Product in Ether

Dry over MgSO₄ & Concentrate

Fractional Distillation

Pure 2-Methylanisole-d3

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methylanisole-d3.
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Applications in Research and Drug Development
Deuterium-labeled compounds like 2-Methylanisole-d3 are valuable tools in scientific

research, particularly in the pharmaceutical industry.

Internal Standard: The primary application of 2-Methylanisole-d3 is as an internal standard

for quantitative analysis by mass spectrometry (GC-MS or LC-MS) or NMR.[2][7] Since its

chemical behavior is nearly identical to the non-deuterated analyte, it co-elutes during

chromatography but is distinguishable by its higher mass. This allows for accurate

quantification of 2-Methylanisole in complex biological matrices by correcting for variations in

sample preparation and instrument response.

Metabolic Tracer: Stable isotope labeling can be used to trace the metabolic fate of drug

molecules.[2][7] While 2-Methylanisole itself is not a drug, its deuterated form can be used in

studies to understand the metabolism of compounds containing a methylhydroquinone core,

for which it serves as an intermediate.[2] The deuterium label allows researchers to follow

the molecule and its metabolites through biological systems.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample
(e.g., Plasma, Urine)

Spike with known amount of
2-Methylanisole-d3 (Internal Standard)

Sample Extraction
(e.g., LLE, SPE)

Inject sample into LC-MS/MS

Separation & Detection

Monitor transitions for Analyte
(2-Methylanisole)

Monitor transitions for IS
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Calibration Curve

Click to download full resolution via product page

Caption: Use of 2-Methylanisole-d3 as an internal standard in LC-MS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1435351/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-methylanisole-d3-properties-synthesis-and-applications
https://www.benchchem.com/product/b1435351/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methylanisole-d3-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
The safety precautions for 2-Methylanisole-d3 are based on the data for 2-Methylanisole. It is

classified as a flammable liquid and may be harmful if swallowed.[5][8]

Table 2: GHS Hazard Information for 2-Methylanisole

Hazard Statement Precautionary Statement

H226: Flammable liquid and vapor.[5]
P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking.[5]

H302: Harmful if swallowed.[8]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[5]

P301+P317: IF SWALLOWED: Get medical

help.[8]

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water.[5]

Handling and Storage:

Handling: Handle in a well-ventilated area and avoid breathing vapors or mist.[5] Use

personal protective equipment, including safety glasses and chemical-resistant gloves.[8]

Keep away from sources of ignition and take measures to prevent the buildup of electrostatic

charge.[5]

Storage: Store in a cool, dry, and well-ventilated place.[5] Keep the container tightly closed.

[5]

This guide provides essential technical information for the safe and effective use of 2-
Methylanisole-d3 in a research and development setting. As with any chemical, users should

consult the most recent Safety Data Sheet (SDS) from their supplier before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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